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Introduction

Polyvinyl chloride (PVC) is an inherently rigid and brittle polymer. To impart flexibility and

processability for a wide range of applications, plasticizers are incorporated into the PVC

matrix.[1][2][3] Plasticizers are additives that increase the flexibility, workability, and

distensibility of the material by reducing the intermolecular forces between the polymer chains.

[1][3] Dibenzyl phthalate (DBzP) is a phthalate ester that can be used as a plasticizer in PVC.

[4] These application notes provide an overview of the use of DBzP in PVC, including its effects

on material properties and protocols for evaluation.

Phthalate plasticizers have been the subject of scrutiny due to potential health and

environmental concerns, leading to a shift towards non-phthalate and bio-based alternatives in

some applications.[1][2][3] However, understanding the properties and performance of specific

phthalates like DBzP remains crucial for research, development, and specific applications

where their use is still considered.

Applications of DBzP-Plasticized PVC

Dibenzyl phthalate is utilized as a plasticizer to enhance the flexibility and workability of

plastics.[4] Its applications in PVC and other polymers include:

Flexible Films and Sheets: For applications requiring flexibility and durability.
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Wire and Cable Insulation: To provide the necessary flexibility and electrical insulation

properties.

Paints and Coatings: DBzP can be used as a plasticizer in paints and acrylic coatings to

improve flow and workability for a smoother finish.[4]

Toys: Historically used in the production of toys to improve quality and durability.[4]

Quantitative Data Summary
The following tables summarize the expected performance of PVC plasticized with phthalate

plasticizers. While specific data for Dibenzyl Phthalate is not extensively available in the public

domain, the data for Di(2-ethylhexyl) phthalate (DEHP), a widely studied phthalate, is

presented as a reference to anticipate the performance characteristics of DBzP in PVC.

Table 1: Mechanical Properties of Plasticized PVC

Property Unplasticized PVC PVC + 40% DEHP
Expected
Performance with
DBzP

Tensile Strength

(MPa)
~50-60 ~16[5]

Reduced tensile

strength with

increasing

concentration

Elongation at Break

(%)
<50 ~180[5]

Increased elongation

with increasing

concentration

Young's Modulus

(GPa)
~2.4-3.1 ~1.4[5]

Reduced modulus

with increasing

concentration

Shore Hardness ~85D ~70-90A

Decreased hardness

with increasing

concentration

Table 2: Thermal Properties of Plasticized PVC
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Property Unplasticized PVC PVC + 40% DEHP
Expected
Performance with
DBzP

Glass Transition

Temp. (Tg, °C)
~80-85 ~-22.05[6]

Significant reduction

in Tg

Heat Deflection Temp.

(°C)
~65-75 Lowered

Lowered heat

deflection temperature

Table 3: Migration Data for Phthalates in PVC

Migration of plasticizers is a critical parameter, especially for food contact and medical

applications.[7]

Phthalate Migration Level Test Conditions

DEHP High in fatty food simulants 50% ethanol[7]

DBP Detected in adhesive labels
Solvent extraction followed by

GC-MS/MS[7]

DiBP Detected in adhesive labels
Solvent extraction followed by

GC-MS/MS[7]

Experimental Protocols
Detailed methodologies for evaluating the performance of DBzP as a plasticizer in PVC are

provided below.

Protocol 1: Preparation of Plasticized PVC Sheets
This protocol outlines the steps for preparing PVC sheets with varying concentrations of

Dibenzyl Phthalate.

Materials:

PVC resin (suspension grade)
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Dibenzyl Phthalate (DBzP)

Thermal stabilizer (e.g., a Ca-Zn or Ba-Zn stabilizer)[8]

Two-roll mill

Hydraulic press with heating and cooling capabilities

Molding frame

Procedure:

Compounding:

Dry blend the PVC resin, DBzP at the desired concentration (e.g., 20, 30, 40 parts per

hundred of resin - phr), and a thermal stabilizer.

The blending can be done in a high-speed mixer.

Milling:

Transfer the dry blend to a two-roll mill preheated to 150-160°C.

Mill the compound for 5-10 minutes until a homogenous sheet is formed.

Molding:

Cut the milled sheet into smaller pieces that fit into the molding frame.

Place the pieces in the mold and preheat in the hydraulic press at 170-180°C for 5

minutes under low pressure.

Increase the pressure to 10-15 MPa and maintain for 5 minutes.

Cool the mold under pressure to room temperature.

Conditioning:
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Remove the PVC sheet from the mold and condition it at 23 ± 2°C and 50 ± 5% relative

humidity for at least 24 hours before testing.

Protocol 2: Evaluation of Mechanical Properties
This protocol is based on the principles of ASTM D2284 for testing the tensile properties of

plasticized PVC.[9]

Equipment:

Universal Testing Machine (UTM) with a suitable load cell

Dumbbell-shaped die for cutting test specimens

Micrometer for measuring specimen thickness

Procedure:

Specimen Preparation:

Cut at least five dumbbell-shaped specimens from the conditioned PVC sheet.

Measure the width and thickness of the narrow section of each specimen.

Tensile Testing:

Set the crosshead speed of the UTM (e.g., 50 mm/min).

Mount a specimen in the grips of the UTM.

Start the test and record the load and elongation until the specimen breaks.

Data Analysis:

Calculate the tensile strength, elongation at break, and modulus of elasticity from the

stress-strain curve.[9]

Protocol 3: Thermal Analysis
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A. Differential Scanning Calorimetry (DSC) for Glass Transition Temperature (Tg)

Equipment:

Differential Scanning Calorimeter

Procedure:

Sample Preparation:

Cut a small sample (5-10 mg) from the plasticized PVC sheet and place it in an aluminum

DSC pan.

DSC Analysis:

Heat the sample from room temperature to a temperature above the expected Tg (e.g.,

100°C) at a heating rate of 10°C/min under a nitrogen atmosphere.

Cool the sample back to room temperature.

Perform a second heating scan at the same rate.

Data Analysis:

Determine the glass transition temperature from the midpoint of the transition in the

second heating curve.

B. Thermogravimetric Analysis (TGA) for Thermal Stability

Equipment:

Thermogravimetric Analyzer

Procedure:

Sample Preparation:

Place a small, accurately weighed sample (5-10 mg) of the plasticized PVC in a TGA

crucible.[10]
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TGA Analysis:

Heat the sample from ambient temperature to 600°C at a heating rate of 10°C/min under a

nitrogen atmosphere.[10]

Data Analysis:

Determine the onset temperature of decomposition and the weight loss profile.

Protocol 4: Plasticizer Migration Testing
This protocol describes a method for determining the migration of DBzP from PVC into a liquid

simulant.

Materials:

Plasticized PVC samples of known surface area

Food simulant (e.g., 50% ethanol for fatty foods, 10% ethanol for aqueous foods, or 3%

acetic acid for acidic foods)[7]

Gas Chromatograph-Mass Spectrometer (GC-MS)

Solvent for extraction (e.g., chloroform)[11]

Procedure:

Migration Cell Setup:

Immerse a pre-weighed PVC sample in a known volume of the food simulant in a sealed

container.

Incubation:

Store the container at a specified temperature (e.g., 40°C) for a defined period (e.g., 10

days).

Extraction:
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Remove the PVC sample.

Extract the plasticizer from the food simulant using a suitable solvent.

GC-MS Analysis:

Analyze the extract using GC-MS to identify and quantify the amount of DBzP that has

migrated.

Calculation:

Express the migration as mg of plasticizer per dm² of the PVC surface area or mg of

plasticizer per kg of food simulant.
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Caption: Experimental workflow for the preparation and characterization of DBzP-plasticized

PVC.
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Caption: Mechanism of PVC plasticization by Dibenzyl Phthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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